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Compound of Interest

Compound Name: Chloroxynil

Cat. No.: B167504

Abstract: Chloroxynil (3,5-dichloro-4-hydroxybenzonitrile) is a selective, post-emergence
herbicide belonging to the benzonitrile class.[1][2] It is primarily effective against broadleaf
weeds in cereal crops and grasslands.[1][3] The mode of action for Chloroxynil is the inhibition
of photosynthesis at photosystem I, leading to rapid desiccation of the target plant tissue.[1][3]
[4] Although now considered largely obsolete, its study provides valuable insights into herbicide
chemistry, mechanism of action, and environmental fate.[1][5] This guide provides a
comprehensive technical overview of Chloroxynil, including its chemical properties, synthesis,
mechanism of action, experimental protocols for its evaluation, and toxicological profile.

Chemical and Physical Properties

Chloroxynil is an off-white solid compound with the chemical formula C7H3CI2NO.[1][6] It is
slightly soluble in water and soluble in solvents like DMSO and methanol.[6] Key physical and
chemical properties are summarized in the table below.
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Property Value Reference
IUPAC Name 3,5-dichloro-4- (3]
hydroxybenzonitrile
CAS Number 1891-95-8 [1][3]
Molecular Formula C7H3CI2NO [31[6]
Molar Mass 188.01 g/mol [11[31[6]
Melting Point 138-142 °C [6]
Boiling Point 256.6 £ 40.0 °C (Predicted) [6]
Density 1.57 £ 0.1 g/cm3 (Predicted) [6]
Water Solubility Slightly soluble [1][6]
Appearance Off-white solid [1][6]

Mechanism of Action

Chloroxynil is a photosystem Il (PSIl) inhibitor, classified under HRAC Group C3 (Global) or 6
(Numeric).[1] Its mechanism of action involves disrupting the electron transfer chain within the
chloroplasts of susceptible plants.[1]

Specifically, Chloroxynil binds to the D1 protein subunit of the photosystem Il complex.[4] This
binding blocks the electron flow from quinone A (QA) to quinone B (QB), which is a critical step
in the light-dependent reactions of photosynthesis.[4] The inhibition of electron transport leads
to a buildup of highly reactive oxygen species, which cause lipid peroxidation and subsequent
damage to cell membranes, ultimately resulting in rapid cell death and desiccation of the plant
tissue.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chloroxynil: A Technical Guide to a Selective Broadleaf
Herbicide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167504#chloroxynil-as-a-selective-herbicide-for-
broadleaf-weeds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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